(1s,4s)-4-phenylcyclohexane-1-sulfonyl chloride, cis
Description
Mechanism of Action
The mechanism of action of a compound refers to how it interacts with other molecules to exert its effect. This is typically relevant for biologically active compounds. As of now, there’s no available information on the mechanism of action for "(1s,4s)-4-phenylcyclohexane-1-sulfonyl chloride, cis" .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (1s,4s)-4-phenylcyclohexane-1-sulfonyl chloride, cis involves the conversion of (1s,4s)-4-phenylcyclohexane-1-sulfonyl chloride to its cis form.", "Starting Materials": [ "(1s,4s)-4-phenylcyclohexane-1-sulfonyl chloride", "Sodium iodide", "Sodium bicarbonate", "Methanol", "Water", "Hydrochloric acid" ], "Reaction": [ "Dissolve (1s,4s)-4-phenylcyclohexane-1-sulfonyl chloride in methanol.", "Add sodium iodide and sodium bicarbonate to the solution.", "Heat the mixture to reflux for 24 hours.", "Cool the mixture and filter the precipitate.", "Wash the precipitate with water and dry it.", "Dissolve the precipitate in hydrochloric acid.", "Add sodium bicarbonate to the solution to adjust the pH.", "Extract the solution with dichloromethane.", "Dry the organic layer with sodium sulfate.", "Evaporate the solvent to obtain (1s,4s)-4-phenylcyclohexane-1-sulfonyl chloride, cis." ] } | |
CAS RN |
2639408-41-4 |
Molecular Formula |
C12H15ClO2S |
Molecular Weight |
258.8 |
Purity |
95 |
Origin of Product |
United States |
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